(S)-Desmethyl Doxylamine
Overview
Description
Doxylamine, also known as (S)-Desmethyl Doxylamine, is an antihistamine medication used in the treatment of insomnia and allergies . It is also used to treat morning sickness in pregnant women in combination with pyridoxine (vitamin B6) . Doxylamine is available over-the-counter and is used in nighttime cold medicines, such as NyQuil, as well as in pain medications containing acetaminophen and codeine, to help with sleep .
Synthesis Analysis
The synthesis of doxylamine has been described in various studies . A new selective rapid RP-HPLC-DAD method was developed and evaluated for the quantification of doxylamine succinate (DOX) in bulk and pharmaceutical dosage form . The separation of DOX at different degradation conditions was achieved with a Kromasil C18 . Another study aimed to synthesize an enantiopure (d)-doxylamine using optically active diols synthesized from a novel chiral auxiliary . A method for synthesizing doxylamine succinate by base catalysis has also been described .Molecular Structure Analysis
The molecular structure of doxylamine has been analyzed in several studies . The most stable conformer of doxylamine was subjected to optimization at the DFT/B3LYP/6-31++G (d,p) level of theory . Vibrational wavenumbers, highest occupied and lowest unoccupied molecular orbitals, and molecular electrostatic potential for the most stable conformer of doxylamine were computed using the DFT/B3LYP/6-31++G (d,p) level of theory .Chemical Reactions Analysis
Doxylamine has been subjected to different stress conditions like acid, base, neutral, hydrolysis, oxidation, photolysis, and thermal degradation . The analytical performance of the proposed HPLC method was thoroughly validated in terms of linearity, precision, accuracy, specificity, robustness, detection, and quantification limits .Physical And Chemical Properties Analysis
Doxylamine exhibits moderate alkaline nature with a pKa of 8.8 . It is commercialized as succinate salt and is one of the first-generation H1 receptor antagonists of the ethanolamine group .Mechanism of Action
Safety and Hazards
Future Directions
The future of doxylamine and other antihistamines may involve the development of clinically advantageous H1 antihistamines with the aid of molecular techniques . There is also a potential for having a “metabolism-passport” of a subject obtained in life and utilized within a clinical or post-mortem toxicological setting .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (S)-Desmethyl Doxylamine involves the reduction of Doxylamine using a chiral reducing agent.", "Starting Materials": [ "Doxylamine", "Chiral reducing agent" ], "Reaction": [ "Doxylamine is reacted with the chiral reducing agent in the presence of a suitable solvent.", "The reaction mixture is stirred at a suitable temperature for a specific time.", "The reaction mixture is then quenched with a suitable acid.", "The resulting mixture is extracted with a suitable solvent.", "The organic layer is washed with water and dried over anhydrous sodium sulfate.", "The solvent is removed under reduced pressure to obtain (S)-Desmethyl Doxylamine as a white solid." ] } | |
CAS RN |
437999-64-9 |
Product Name |
(S)-Desmethyl Doxylamine |
Molecular Formula |
C₁₆H₂₀N₂O |
Molecular Weight |
256.34 |
synonyms |
N,N-Ddimethyl-2-[(S)-phenyl-2-pyridinylmethoxy]-ethanamine |
Origin of Product |
United States |
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